Gold;manganese

• CAS No.: 12044-98-3
• Molecular Formula: Au4Mn
• Molecular Weight: 842.80432 g/mol
• IUPAC Name: gold;manganese
• InChI: InChI=1S/4Au.Mn
• InChI Key: PSWGVUDVTNQHGX-UHFFFAOYSA-N
• Canonical SMILES: [Mn].[Au].[Au].[Au].[Au]

Description

Gold-manganese (Au-Mn) systems encompass alloys, coordination complexes, and hybrid nanomaterials. These compounds exhibit unique magnetic, catalytic, and optical properties due to the interplay between gold’s relativistic effects and manganese’s variable oxidation states. Key structural features include:

• Alloys: Au-Mn alloys display complex phase equilibria, with intermetallic phases such as Au₃Mn, AuMn, and AuMn₃, each with distinct magnetic behaviors .
• Coordination Chemistry: Gold-manganese coordination complexes often involve Au(I) or Au(III) centers linked to Mn via ligands like phosphines or nitrogen donors, enabling catalytic applications .
• Nanomaterials: Hybrid Au-MnO (gold-manganese oxide) nanoparticles exhibit tunable plasmonic and magnetic properties, useful in energy storage and biomedical imaging .

Preparation Methods

Synthetic Routes and Reaction Conditions: Gold-manganese compounds can be synthesized through various methods, including chemical reduction, co-precipitation, and hydrothermal synthesis. One common method involves the reaction of potassium permanganate with gold nanoparticles under hydrothermal conditions. This green method results in the deposition of manganese oxide on gold nanoparticles .

Industrial Production Methods: In industrial settings, gold-manganese compounds are often produced using metal-organic frameworks (MOFs). For example, gold nanoparticles can be embedded in a manganese-oxide support through calcination of a composite material. This method ensures a uniform distribution of gold nanoparticles and strong interactions between the gold and manganese, which is beneficial for catalytic activity .

Chemical Reactions Analysis

Types of Reactions: Gold-manganese compounds undergo various types of chemical reactions, including oxidation, reduction, and substitution. For instance, manganese in the compound can be oxidized to form manganese dioxide, which is a common oxidation state for manganese .

Common Reagents and Conditions: Common reagents used in reactions involving gold-manganese compounds include potassium permanganate, cerium (IV) ammonium nitrate, and various organic solvents. Reaction conditions often involve elevated temperatures and pressures, especially in hydrothermal synthesis .

Major Products: The major products formed from reactions involving gold-manganese compounds include manganese oxides and various gold-manganese alloys. These products are often used as catalysts in chemical reactions and as materials in electronic devices .

Scientific Research Applications

Gold-manganese compounds have a wide range of scientific research applications. In chemistry, they are used as catalysts for oxidation reactions and water splitting. In biology, they are studied for their potential use in imaging and drug delivery. In medicine, gold-manganese nanoparticles are explored for their use in cancer therapy, particularly in chemodynamic therapy and magnetic resonance imaging (MRI) .

Mechanism of Action

The mechanism by which gold-manganese compounds exert their effects often involves the catalytic properties of manganese and the conductive properties of gold. For example, in chemodynamic therapy, manganese ions catalyze the production of reactive oxygen species, which can kill cancer cells. The gold component enhances the stability and biocompatibility of the compound .

Comparison with Similar Compounds

Gold-Manganese vs. Gold-Iron (Au-Fe) Alloys

Property	Au-Mn Alloys	Au-Fe Alloys
Phase Stability	Multiple phases (e.g., Au₃Mn)	Limited to AuFe and AuFe₃
Magnetic Order	Antiferromagnetic (AuMn)	Ferromagnetic (AuFe₃)
Lattice Parameters	a = 4.05 Å (AuMn)	a = 3.85 Å (AuFe₃)

Key Findings : Au-Mn alloys show greater phase diversity and antiferromagnetic behavior, while Au-Fe systems prioritize ferromagnetism, making the latter more suitable for magnetic storage applications.

Au-MnO Core/Shell NPs vs. Fe₃O₄/Au Core/Shell NPs

Property	Au-MnO	Fe₃O₄/Au
Plasmon Resonance	550 nm (red-shifted)	530–560 nm (size-dependent)
Magnetic Response	Weak ferrimagnetism	Strong superparamagnetism
Synthesis Control	Ligand-dependent geometry	pH- and temperature-sensitive

Key Findings: Au-MnO hybrids offer precise geometric control via ligand exchange (e.g., oleylamine to octadecanethiol), whereas Fe₃O₄/Au systems prioritize magnetic strength .

Functional Comparison with Catalytic Analogues

Gold-Manganese vs. Platinum-Manganese (Pt-Mn) Catalysts

• Oxidation State Flexibility : Au(I/III)-Mn(II/IV) systems enable redox-triggered catalysis, while Pt(II/IV)-Mn(II/IV) lacks comparable versatility due to Pt’s inertness .
• Reaction Scope : Au-Mn complexes catalyze alkyne hydrofunctionalization with 80–95% yields, outperforming Pt-Mn in stereoselectivity .

Au-Mn vs. Cu-Mn in Electrowinning

Parameter	Au-Mn Electrodes	Cu-Mn Electrodes
Energy Efficiency	72% (rotary electrode)	65% (static electrode)
Mn Purity	99.8%	99.5%
Corrosion Rate	0.12 mm/year	0.25 mm/year

Key Findings : Au-Mn electrodes exhibit superior durability and efficiency in manganese electrowinning due to gold’s corrosion resistance .

Research Advancements and Challenges

• Biomedical Use: MnFe₂O₄/Au core/shell nanoparticles show promise in theranostics, but their biocompatibility trails behind SiO₂/Au counterparts .
• Catalysis : Au-Mn complexes face scalability challenges due to ligand sensitivity, whereas Pd-Mn systems offer better stability but lower activity .